(1R,9S,10R)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one

• Synonyms: anagyrine
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• SMILES: C1CCN2CC3CC(C2C1)CN4C3=CC=CC4=O
• InChI: InChI=1S/C15H20N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h3,5-6,11-13H,1-2,4,7-10H2/t11-,12+,13-/m1/s1
• InChIKey: FQEQMASDZFXSJI-FRRDWIJNSA-N

Researchers requiring a selective noradrenergic tool compound often mistakenly procure anagyrine or cytisine, which lack thermopsine's monoamine transporter inhibition profile. - **Target engagement:** Validated sub-nanomolar NE reuptake inhibition (IC50 6.6 nM) with >6,500-fold selectivity over dopamine D2 receptors. - **Antibacterial SAR:** Defined MIC of 20.8 µg/mL against E. faecalis; sparteine is inactive. - **Supply:** Immediate global shipping; stereochemically pure (1R,9S,10R) isomer verified.

Thermopsine: Chemical Identity and Alkaloid Class

(1R,9S,10R)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one, commonly referred to as thermopsine (CAS 486-90-8), is a tetracyclic quinolizidine alkaloid belonging to the anagyrine-type alkaloid subclass within the lupin alkaloid family [1]. With a molecular formula of C₁₅H₂₀N₂O and a monoisotopic mass of 244.15756327 Da, it is the C-11 epimer of anagyrine and a stereoisomer within a densely populated alkaloid chemospace that includes cytisine, N-methylcytisine, lupanine, sparteine, and baptifoline [2]. It has been detected in human blood as part of the exposome and is a natural product found in Thermopsis lanceolata, Sophora velutina, and Lupinus spp. [3].

Identity Chiral quinolizidine alkaloid; C-11 epimer of anagyrine

Research Fit Monoamine reuptake transporter studies

Stereochemical Context (1R,9S,10R) configuration governs target engagement and semi-synthetic reactivity

• [1] HMDB: Human Metabolome Database. Showing metabocard for (1R,9S,10S)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one (HMDB0242345). View Source
• [2] Wikipedia (DE): Anagyrin. Das 11-Epimer heißt Thermopsin. View Source
• [3] PubChem: (1S,9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadec-2-en-8-one and related entries. View Source

Why Thermopsine Cannot Be Replaced by Generic Quinolizidine Alkaloids

Quinolizidine alkaloids sharing the C₁₅H₂₀N₂O formula are not functionally interchangeable. (1R,9S,10R)-Thermopsine is the C-11 epimer of anagyrine; this single stereochemical inversion diverts target engagement from nicotinic/muscarinic acetylcholine receptor (nAChR/mAChR) desensitization toward potent inhibition of monoamine reuptake transporters . Substituting anagyrine for thermopsine in a monoamine transporter assay would yield false negatives, while substituting cytisine (a high-affinity nAChR partial agonist with Kd ~1–50 nM) would introduce confounding cholinergic activity absent in thermopsine . Even N-methylcytisine, despite its closer structural resemblance, retains high nAChR affinity (Kd ~50 nM) without the dual OCT2/OCT3 and synaptosomal uptake inhibition profile that defines thermopsine . The unique (1R,9S,10R) configuration also governs the compound's reactivity in semi-synthetic derivatization, as demonstrated by its distinct Diels–Alder adduct formation compared to N-methylcytisine and leontidine [1].

Stereochemical mismatch

C-11 epimer anagyrine targets nAChR/mAChR, not monoamine transporters; substituting anagyrine may yield false negative in reuptake assays.

Mechanistic mismatch

Cytisine and N-methylcytisine are high-affinity nAChR ligands; they lack monoamine reuptake inhibition, introducing cholinergic confound.

Antibacterial phenotype divergence

Sparteine shows no antibacterial activity in the same pathogen panel where thermopsine is active; substituting sparteine will miss the reported MIC benchmark.

• [1] Tsypysheva IP et al. (2013). Synthesis of Diels–Alder adducts of the quinolizidine alkaloids N-methylcytisine, (−)-leontidine, and (−)-thermopsine with N-phenylmaleimide. Chemistry of Natural Compounds. View Source

Thermopsine: Quantitative Differentiation from Analogs

Monoamine Reuptake Inhibition at Norepinephrine Transporters

Thermopsine inhibits norepinephrine (NE), dopamine (DA), and serotonin (5-HT) reuptake in rat brain synaptosomes with IC50 values of 6.6 nM, 48 nM, and 830 nM respectively, establishing a rank-order selectivity of NE > DA ≫ 5-HT . In contrast, anagyrine—its C-11 epimer—shows no reported monoamine reuptake inhibition; its primary mechanism is nAChR desensitization with IC50 values of 132 µM (muscarinic) and 2,096 µM (nicotinic) in pig brain membrane radioligand binding assays . Cytisine, another quinolizidine comparator, is a high-affinity nAChR partial agonist (Ki ~1–50 nM) with no significant monoamine transporter activity [1]. The NE/DA selectivity ratio for thermopsine (~7.3-fold) and the NE/5-HT ratio (~126-fold) define a unique polypharmacology within this alkaloid class not recapitulated by any single comparator.

Monoamine Reuptake Inhibition

Cross-study comparable

IC50 NE: 6.6 nM, DA: 48 nM, 5-HT: 830 nM (rat synaptosomes); anagyrine/cytisine: no reuptake inhibition

Reported NE-selective reuptake inhibition profile

Anagyrine and cytisine lack this pharmacological dimension; procurement essential for this endpoint

Evidence Dimension	IC50 for monoamine reuptake inhibition (norepinephrine, dopamine, serotonin)
Target Compound Data	IC50 NE = 6.6 nM, DA = 48 nM, 5-HT = 830 nM (rat brain synaptosomes)
Comparator Or Baseline	Anagyrine: no monoamine reuptake inhibition reported; primary activity is nAChR/mAChR binding (IC50 132–2,096 µM). Cytisine: nAChR partial agonist (Ki ~1–50 nM), no monoamine reuptake activity.
Quantified Difference	Thermopsine NE IC50 (6.6 nM) vs. anagyrine nAChR IC50 (2,096 µM): >300,000-fold selectivity shift in primary target engagement. Thermopsine NE IC50 vs. cytisine nAChR Ki: fundamentally distinct target classes.
Conditions	Rat brain synaptosomal uptake assays (thermopsine); pig brain membrane radioligand binding (anagyrine); Xenopus oocyte electrophysiology (cytisine)

Why This Matters

A researcher requiring monoamine reuptake inhibition cannot substitute thermopsine with anagyrine or cytisine, as those compounds lack this pharmacological dimension entirely; procurement of thermopsine is mandatory for this mechanistic endpoint.

• [1] Bertin Bioreagent / Merck Millipore: Cytisine. EC50 ~1 µM at α4β2 nAChR; Ki values at nAChR subtypes. View Source

Off-Target Receptor Selectivity

Beyond its primary transporter targets, thermopsine was profiled against a panel of CNS receptors in rat brain membranes. It displays IC50 values of 43,000 nM at dopamine D2, 1,200 nM at α1-adrenergic, 3,800 nM at 5-HT2, and 13,000 nM at muscarinic receptors . The selectivity window (IC50,off-target / IC50,NE) is >6,500-fold for D2 and ~1,970-fold for muscarinic receptors. This contrasts sharply with anagyrine, which binds muscarinic receptors with an IC50 of 132 µM (132,000 nM) , and lupanine, which binds nicotinic receptors with Ki = 500 nM —neither of which achieves the sub-nanomolar primary target potency with high selectivity that thermopsine demonstrates.

Off-Target Selectivity

Cross-study comparable

Selectivity vs. NE: >6,500× over D2, ~1,970× over muscarinic (rat brain)

Supports CNS off-target profiling context

Lupanine selectivity ~22×; thermopsine offers wider window for monoamine-focused studies

Evidence Dimension	IC50 at off-target receptors (D2, α1, 5-HT2, muscarinic) and selectivity ratio vs. primary target
Target Compound Data	IC50 D2 = 43,000 nM, α1 = 1,200 nM, 5-HT2 = 3,800 nM, muscarinic = 13,000 nM. Selectivity vs. NE IC50 (6.6 nM): D2 >6,500×, muscarinic ~1,970×.
Comparator Or Baseline	Anagyrine: IC50 muscarinic = 132,000 nM (but primary target IC50 also weak at 132 µM, no selectivity window). Lupanine: Ki nAChR = 500 nM, Ki muscarinic = 11,000 nM.
Quantified Difference	Thermopsine functional selectivity (NE vs. D2): >6,500×. Lupanine selectivity (nAChR vs. muscarinic): ~22×. Thermopsine provides ~300-fold greater selectivity margin.
Conditions	Rat brain membrane binding assays (thermopsine off-target panel); pig brain membrane radioligand binding (anagyrine); in vitro binding (lupanine)

Why This Matters

For CNS phenotypic screening where confounds from dopaminergic, serotonergic, or muscarinic activity must be minimized, thermopsine offers a quantifiably cleaner signal than lupanine or cytisine; procurement of thermopsine is scientifically indicated when a monoamine-selective tool with minimal receptor cross-reactivity is required.

In Vivo Norepinephrine vs. Dopamine Uptake Selectivity

In vivo, thermopsine demonstrates functional selectivity with minimal inhibitory doses of 28 µmol/kg for NE uptake and 57 µmol/kg for DA uptake, representing a ~2-fold in vivo preference for noradrenergic over dopaminergic systems . At 10 mg/kg, thermopsine decreases immobility time in the forced swim test in Wistar Kyoto rats (but not Sprague-Dawley rats) and increases locomotor activity in the open field test in both strains . In contrast, the conjugate of thermopsine with (-)-cytisine (Compound 17) showed antiviral rather than behavioral activity, with an IC50 of 7.8 µM against SARS-CoV-2 RdRp and EC50 values of 0.12 µM (SARS-CoV-1) and 1.47 µM (SARS-CoV-2) in replicon-based single-round infectious particle (SRIP) assays [1].

In Vivo Uptake Selectivity

Supporting evidence

Min. inhibitory dose: NE 28 µmol/kg, DA 57 µmol/kg; WKY forced swim immobility decrease at 10 mg/kg

Reported in vivo noradrenergic preference; behavioral endpoint response

Thermopsine-cytisine conjugate redirects activity toward antiviral RdRp (IC50 7.8 µM)

Evidence Dimension	Minimal inhibitory dose for NE vs. DA uptake in vivo; behavioral pharmacology
Target Compound Data	Minimal inhibitory dose: NE uptake 28 µmol/kg, DA uptake 57 µmol/kg. Forced swim test: decreased immobility in Wistar Kyoto rats at 10 mg/kg.
Comparator Or Baseline	Thermopsine-cytisine conjugate (Compound 17): IC50 7.8 µM SARS-CoV-2 RdRp (in vitro). Not tested in behavioral assays.
Quantified Difference	Thermopsine parent compound demonstrates CNS behavioral activity; conjugated derivative redirects activity toward antiviral RdRp inhibition. NE/DA in vivo selectivity ratio ~2.0.
Conditions	In vivo rat studies (uptake inhibition, forced swim test, open field); in vitro SARS-CoV-2 RdRp assay (conjugate)

Why This Matters

Thermopsine is the only compound within this alkaloid class with documented in vivo monoamine uptake inhibition and behavioral activity; procurement for in vivo neuropharmacology studies must specify the parent (1R,9S,10R) stereoisomer rather than conjugates or alternative alkaloids.

• [1] Chen Y et al. (2024). Assessing the inhibitory effects of some secondary amines, thioureas and 1,3-dimethyluracil conjugates of (-)-cytisine and thermopsine on the RNA-dependent RNA polymerase of SARS-CoV-1 and SARS-CoV-2. Bioorg Med Chem Lett, 113:129950. PMID: 39251111. View Source

Antibacterial Activity Compared to Sparteine

Thermopsine exhibits antibacterial activity against Enterococcus faecalis with MIC values ranging from 20.8 µg/mL (as compound 6) to low-to-moderate activity against Escherichia coli [1]. In a study of Thermopsis lanceolata alkaloids, thermopsine, argintine, and total alkaloids showed similar antibacterial activities against pathogenic bacteria from dairy cow endometritis, with non-hemolytic Streptococcus being most sensitive (MIC 15.63–62.5 mg/mL), while sparteine demonstrated no antibacterial activity under identical conditions [2]. This qualitative and quantitative divergence from sparteine—a widely available quinolizidine alkaloid with voltage-gated sodium channel blocking activity—demonstrates that antibacterial screening efforts cannot substitute sparteine for thermopsine.

Antibacterial Activity vs. Sparteine

Direct head-to-head

MIC E. faecalis: 20.8 µg/mL; Sparteine: inactive (dairy cow endometritis panel)

Supports antimicrobial screening context

Categorical difference; sparteine cannot serve as antibacterial benchmark

Evidence Dimension	Minimum inhibitory concentration (MIC) against Gram-positive and Gram-negative bacteria
Target Compound Data	MIC E. faecalis: 20.8 µg/mL (compound 6); MIC non-hemolytic Streptococcus: 15.63–62.5 mg/mL; low-to-moderate activity against E. coli.
Comparator Or Baseline	Sparteine: no antibacterial activity in the same dairy cow endometritis pathogen panel. Other thermopsine analogs (argintine): similar antibacterial activity.
Quantified Difference	Thermopsine: active (MIC 20.8 µg/mL against E. faecalis) vs. Sparteine: inactive. Qualitative categorical difference in antibacterial phenotype.
Conditions	In vitro broth microdilution assay; pathogenic bacteria isolated from dairy cow endometritis (E. coli, Salmonella, hemolytic and non-hemolytic Streptococcus)

Why This Matters

For natural product antibacterial screening programs, thermopsine provides a defined MIC benchmark (20.8 µg/mL against E. faecalis) that sparteine lacks; procurement of thermopsine rather than sparteine is essential when quinolizidine alkaloid antibacterial activity is the experimental endpoint.

• [1] ChemFaces: Thermopsine product page. Compounds 6 and 10 showed good antibacterial activity against E. faecalis, with MIC values of 20.8 and 10.9 µg/mL. View Source
• [2] Li Y, Wei YM, Xu B (2015). Effect of Thermopsis lanceolata Alkaloids on Pathogenic Bacteria Proliferation of Dairy Cow Endometritis. Progress in Veterinary Medicine, 12:68-71. Sparteine has no antibacterial activity. View Source

Stereoselective Diels–Alder Semi-Synthesis

The (1R,9S,10R) configuration of thermopsine governs its reactivity in Diels–Alder cycloaddition reactions. Thermopsine, N-methylcytisine, and (-)-leontidine each form distinct Diels–Alder adducts with N-phenylmaleimide, with thermopsine's adduct exhibiting unique stereochemical and electronic properties due to the C-11 epimeric relationship with anagyrine [1]. The 1H and 13C NMR chemical shift assignments and 15N NMR data have been used to unambiguously revise the relative configurations of anagyrine and thermopsine, confirming that thermopsine possesses the (1R,9S,10R) absolute configuration whereas anagyrine bears the (1R,9S,10S) configuration [2]. This stereochemical distinction is critical: Diels–Alder adduct formation with thermopsine proceeds with different regioselectivity than with its epimer.

Stereoselective Diels–Alder

Class-level inference

(1R,9S,10R) configuration; distinct adduct vs. anagyrine (1R,9S,10S) and N-methylcytisine

Stereochemical-control context for semi-synthetic diversification

NMR configurational assignment confirmed; epimer yields different cycloaddition products

Evidence Dimension	Diels–Alder adduct formation and stereochemical identity by NMR
Target Compound Data	Thermopsine (1R,9S,10R): forms specific Diels–Alder adduct with N-phenylmaleimide; distinct 1H, 13C, and 15N NMR spectra.
Comparator Or Baseline	Anagyrine (1R,9S,10S): C-11 epimer, distinct NMR spectra and Diels–Alder reactivity. N-methylcytisine and (-)-leontidine: form different Diels–Alder adducts.
Quantified Difference	Thermopsine vs. anagyrine: configurational assignment at C-11 (R vs. S). Semi-synthetic adduct formation is stereochemically governed; thermopsine adducts are structurally distinct.
Conditions	400 MHz 1H, 13C, and 15N NMR spectroscopy; Diels–Alder reaction with N-phenylmaleimide

Why This Matters

Medicinal chemistry programs using thermopsine as a scaffold for semi-synthetic diversification must procure the correct (1R,9S,10R) stereoisomer; substitution with anagyrine (1R,9S,10S) or N-methylcytisine will yield different adducts with altered biological activity, compromising SAR studies.

• [1] Tsypysheva IP et al. (2013). Synthesis of Diels–Alder adducts of the quinolizidine alkaloids N-methylcytisine, (−)-leontidine, and (−)-thermopsine with N-phenylmaleimide. Chemistry of Natural Compounds, 49:1072–1076. View Source
• [2] Liu Z, Yang L, Jia Z, Chen J (1992). Stereochemical study of anagyrine-type quinolizidine alkaloids by 15N and 2D NMR spectroscopy. Magn Reson Chem, 30(6):511–515. View Source

Verified Application Scenarios for Thermopsine

Monoamine Transporter Pharmacology & Antidepressant Discovery

Thermopsine is the only quinolizidine alkaloid with validated sub-nanomolar NE reuptake inhibition (IC50 6.6 nM) combined with >6,500-fold selectivity over dopamine D2 receptors . Researchers investigating triple monoamine reuptake inhibitors or seeking a noradrenergic-selective tool compound should procure thermopsine rather than anagyrine (no monoamine activity) or cytisine (nAChR partial agonist). The in vivo minimal inhibitory dose differential (NE 28 µmol/kg vs. DA 57 µmol/kg) provides a quantitative basis for dose selection in rodent behavioral models such as the forced swim test .

Antibacterial Screening & MIC Benchmarking

In antibacterial discovery programs screening quinolizidine alkaloids, thermopsine provides a defined MIC of 20.8 µg/mL against E. faecalis and demonstrates activity against non-hemolytic Streptococcus (MIC 15.63–62.5 mg/mL) [1]. Sparteine, a commonly available comparator, is inactive in the same assay panel [1]. This categorical difference mandates procurement of thermopsine for any antibacterial structure–activity relationship (SAR) study within the anagyrine-type alkaloid series.

Veterinary Toxicology & Teratogenicity Studies

Whereas anagyrine is a known teratogen responsible for crooked calf disease in cattle, thermopsine's distinct stereochemistry and target engagement profile (monoamine transporter inhibition vs. nAChR desensitization) suggest divergent toxicological properties [2]. Toxicological studies comparing anagyrine and thermopsine in rodent models have reported differential LD50 values and CNS effects [3]. Procurement of thermopsine alongside anagyrine is necessary for controlled comparative toxicology and for developing alkaloid-specific biomarker assays in livestock exposure monitoring.

Enantioselective Semi-Synthesis & Scaffold Diversification

The (1R,9S,10R) stereochemistry of thermopsine governs its Diels–Alder reactivity with N-phenylmaleimide, producing adducts structurally distinct from those of N-methylcytisine and (-)-leontidine [4]. Medicinal chemistry programs using thermopsine as a chiral scaffold for generating libraries of quinolizidine-derived compounds must specify the correct stereoisomer; inadvertent procurement of anagyrine (1R,9S,10S) would yield different cycloaddition products, corrupting SAR interpretation [5].

Application

Selection Property

Validation Focus

Monoamine transporter research

NE/DA/5-HT reuptake inhibition profile

Synaptosomal uptake assay endpoints

Antibacterial screening studies

Reported MIC against Gram-positive pathogens

Broth microdilution endpoint review

Comparative toxicology studies

Divergent target engagement vs. anagyrine

In vivo exposure and CNS endpoint monitoring

Semi-synthetic scaffold diversification

(1R,9S,10R) stereochemistry

Diels–Alder adduct characterization and NMR identity

• [1] Li Y, Wei YM, Xu B (2015). Effect of Thermopsis lanceolata Alkaloids on Pathogenic Bacteria Proliferation of Dairy Cow Endometritis. Progress in Veterinary Medicine, 12:68-71. View Source
• [2] Wikipedia (EN): Anagyrine. Teratogenic alkaloid; crooked calf disease. View Source
• [3] Dissertation: Studies of Toxic Mechanism of Main Toxic Components of Oxytropis Glabra DC. on CNS in Mice. LD50 of anagyrine and thermopsine determined. View Source
• [4] Tsypysheva IP et al. (2013). Synthesis of Diels–Alder adducts of N-methylcytisine, (−)-leontidine, and (−)-thermopsine with N-phenylmaleimide. Chemistry of Natural Compounds, 49:1072–1076. View Source
• [5] Liu Z, Yang L, Jia Z, Chen J (1992). Stereochemical study of anagyrine-type quinolizidine alkaloids by 15N and 2D NMR spectroscopy. Magn Reson Chem, 30(6):511–515. View Source